Cas no 109-40-0 (Thiourea, N,N'-dioctyl-)

• Product Name: Thiourea, N,N'-dioctyl-
• CAS No: 109-40-0
• MF: C₁₇H₃₆N₂S
• MW: 300.546143531799
• CID: 140410
• PubChem ID: 2758677
• Update Time: 2025-04-19

Thiourea, N,N'-dioctyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N,N'-dioctyl-
• 1,3-Di-n-octylthiourea
• 1,3-dioctyl-thiourea
• N,N'-Dioctyl-oxalamid
• N,N'-dioctyl-oxalamide
• N,N'-Dioctyloxamid
• N,N'-Dioctyl-thioharnstoff
• N,N'-dioctylthiourea
• N-octyl-N'-octylethane-1,2-diamide
• Oxalsaeure-bis-octylamid
• A924906
• 109-40-0
• NSC65461
• 2-(2-Aminophenyl)thiazole-4-carboxylicacidethylester
• MFCD00022142
• Urea,3-dioctyl-2-thio-
• RNGRBOULPSEYNL-UHFFFAOYSA-N
• 1,3-DIOCTYL-2-THIOUREA
• N,N'-Dioctylcarbamimidothioic acid
• AKOS015839942
• Thiourea,N'-dioctyl-
• DTXSID00910953
• NSC-65461
• NCIOpen2_008302
• 34853-57-1
• di-n-Octylthiourea
• 1,3-dioctylthiourea
• Thiourea, N,N/'-dioctyl-
• FT-0682166
• SCHEMBL1276680

• MDL： MFCD00022142
• Inchi： 1S/C17H36N2S/c1-3-5-7-9-11-13-15-18-17(20)19-16-14-12-10-8-6-4-2/h3-16H2,1-2H3,(H2,18,19,20)
• InChI Key： RNGRBOULPSEYNL-UHFFFAOYSA-N
• SMILES： S=C(NCCCCCCCC)NCCCCCCCC

Computed Properties

• Exact Mass: 300.26000
• Monoisotopic Mass: 300.26
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 16
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2A^2
• XLogP3: 6.8

Experimental Properties

• Density: 0.905
• Boiling Point: 384.6°Cat760mmHg
• Flash Point: 186.4°C
• Refractive Index: 1.486
• PSA: 56.15000
• LogP: 5.95330